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Compound of Interest

Compound Name: Ivaltinostat

Cat. No.: B1684661

For Immediate Reference: Ivaltinostat is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects. Proper disposal is crucial to prevent environmental
contamination and ensure personnel safety.[1]

This document provides essential safety and logistical information for the proper disposal of
Ivaltinostat, a potent pan-HDAC inhibitor used in research and drug development. Adherence

to these procedures is critical for maintaining a safe laboratory environment and complying with
hazardous waste regulations.

Hazard Identification and Safety Precautions

Before handling or disposing of Ivaltinostat, it is imperative to be familiar with its hazard
profile.
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Hazard Classification Description Precautionary Statement

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
Category 4: Harmful if this product. P301 + P312: IF
swallowed. SWALLOWED: Call a POISON
CENTER or doctor/physician if

Acute Oral Toxicity

you feel unwell. P330: Rinse

mouth.
) o Category 1: Very toxic to P273: Avoid release to the
Acute Aquatic Toxicity o )
aquatic life. environment.
Category 1: Very toxic to
Chronic Aquatic Toxicity aquatic life with long lasting P391: Collect spillage.

effects.

Source: Ivaltinostat Formic Safety Data Sheet[1]

Personal Protective Equipment (PPE): When handling Ivaltinostat, including during disposal,
the following PPE is mandatory:

o Eye Protection: Safety goggles with side-shields.[1]

e Hand Protection: Protective gloves (double chemotherapy gloves are recommended for
handling cytotoxic agents).[1][2]

o Body Protection: Impervious clothing, such as a solid-front barrier gown.[1][2]

o Respiratory Protection: A suitable respirator should be used when handling the powder form
or if there is a risk of aerosol formation.[1]

Disposal Procedures: A Step-by-Step Guide

The primary directive for Ivaltinostat waste is to dispose of contents and containers to an
approved waste disposal plant.[1] Do not dispose of Ivaltinostat down the drain or in regular
trash.
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1. Waste Segregation:

Proper segregation of Ivaltinostat waste is the first and most critical step. Ivaltinostat is
considered a hazardous, cytotoxic drug, and its waste must be kept separate from other
laboratory waste streams.[2][3]

» Bulk Ivaltinostat Waste: This includes unused or expired Ivaltinostat powder, stock
solutions, and any grossly contaminated materials. This waste must be collected in a
designated, leak-proof, and clearly labeled hazardous waste container.[2] It is often
recommended to use special black RCRA (Resource Conservation and Recovery Act)
containers for this purpose.[2]

o Trace lvaltinostat Waste: This includes items with minimal residual contamination, such as
empty vials, used syringes (with no visible liquid), contaminated gloves, bench paper, and
other disposable labware.[2] This waste should be disposed of in a designated yellow
"Trace" waste container.[2]

2. Container Management:

» All waste containers must be properly labeled with "Hazardous Waste" and the specific
chemical name, "lvaltinostat."[2]

o Keep containers tightly sealed when not in use.[1]

» Store waste containers in a cool, well-ventilated area, away from direct sunlight and sources
of ignition.[1]

3. Disposal of Sharps:

» Syringes and needles used for preparing or administering Ivaltinostat solutions require
careful handling.

o Empty Syringes: If a syringe is completely empty with no visible residual drug, it can be
placed directly into a red sharps container.[2]

o Syringes with Residual Drug: If a syringe contains any amount of Ivaltinostat solution, even
as little as 0.1 ml, it must be disposed of as bulk hazardous chemical waste in the
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designated black container. Do not place it in a sharps container.[2]

o Needles: Do not recap needles.[2] Dispose of them in a puncture-resistant sharps container.
4. Spill Management:

In the event of an Ivaltinostat spill:

o Evacuate and restrict access to the spill area.

o Wear full PPE, including respiratory protection.

e Absorb the spill with an inert material (e.g., vermiculite, dry sand).

o Carefully collect the absorbed material and any contaminated debris into a designated
hazardous waste container.

o Clean the spill area with a suitable decontamination solution (refer to your institution's
specific protocols).

e Dispose of all cleanup materials as hazardous waste.

Logical Workflow for Ivaltinostat Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Ivaltinostat waste.
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Caption: Ivaltinostat Waste Disposal Workflow.

Experimental Protocols

While specific chemical deactivation protocols for Ivaltinostat are not readily available in the
provided search results, the standard and mandated procedure is disposal via an approved
hazardous waste management facility.[1] Chemical deactivation of cytotoxic drugs can be
complex and is not a universally accepted method for all agents.[2] Therefore, laboratories
should not attempt to neutralize Ivaltinostat waste unless a validated protocol is provided by
the manufacturer or a certified waste disposal partner. The recommended and safest protocol

is the segregation and containment procedure outlined above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safe Disposal of Ivaltinostat: A Procedural Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684661#ivaltinostat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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